Cas no 163704-72-1 (2,6-Diisopropyl-4-nitroaniline)

• Product Name: 2,6-Diisopropyl-4-nitroaniline
• CAS No: 163704-72-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD03426208
• CID: 137279
• PubChem ID: 4055565
• Update Time: 2025-11-07

2,6-Diisopropyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Diisopropyl-4-nitroaniline
• 4-nitro-2,6-di(propan-2-yl)aniline
• Benzenamine,2,6-bis(1-methylethyl)-4-nitro-
• 2,5-DIHYDRO-3-METHYL-1-PHENYL-1H-PHOSPHOLE
• 2,6-Diisopropyl-4-nitrophenylamine
• 3,6-diisopropyl-4-nitroaniline
• 4-nitro-2,6-diisopropyl aniline
• 4-NO2-2,6-diisopropylaniline
• SCHEMBL3607570
• 163704-72-1
• AKOS015911014
• SB79953
• A810502
• VQMXCKREXFUBLS-UHFFFAOYSA-N
• FT-0643581
• CS-0119483
• DTXSID70398825
• Benzenamine, 2,6-bis(1-methylethyl)-4-nitro-
• DB-043566

• MDL： MFCD03426208
• Inchi： 1S/C12H18N2O2/c1-7(2)10-5-9(14(15)16)6-11(8(3)4)12(10)13/h5-8H,13H2,1-4H3
• InChI Key： VQMXCKREXFUBLS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=C(C=1)C(C)C)N)C(C)C)=O

Computed Properties

• Exact Mass: 222.13700
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 4.52820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes